Cas no 67531-69-5 (1-(3-aminophenyl)propan-1-ol)

1-(3-aminophenyl)propan-1-ol structure
1-(3-aminophenyl)propan-1-ol structure
Product Name:1-(3-aminophenyl)propan-1-ol
CAS No:67531-69-5
MF:C9H13NO
MW:151.205622434616
CID:1717515
PubChem ID:12448950
Update Time:2025-04-21

1-(3-aminophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-amino-a-ethyl-
    • 1-(3-aminophenyl)propan-1-ol
    • AKOS022634686
    • 67531-69-5
    • 1-(3-aminophenyl)-1-propanol
    • DB-131634
    • EN300-171677
    • Benzenemethanol, 3-amino-I+/--ethyl-
    • DTXSID601299723
    • SCHEMBL5466344
    • Z1262626036
    • Benzenemethanol, 3-amino-alpha-ethyl-
    • Inchi: 1S/C9H13NO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9,11H,2,10H2,1H3
    • InChI Key: BBCAORFZOWMHJS-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C=1)N)CC

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2Ų

1-(3-aminophenyl)propan-1-ol Pricemore >>

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